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Compound of Interest

Compound Name: Lead diundec-10-enoate

Cat. No.: B15177139

Audience: Researchers, scientists, and drug development professionals.

Note on "Lead Diundec-10-enoate": Extensive literature searches did not yield any specific
information, research articles, or established protocols on the use of "lead diundec-10-enoate"
in the context of perovskite solar cells. This suggests that it is not a commonly utilized or
reported compound in this field. However, other lead carboxylates, such as lead acetate, have
been successfully employed as precursors for the fabrication of high-performance and stable
perovskite solar cells. This document provides detailed application notes and protocols for lead
acetate as a representative lead carboxylate, which may serve as a valuable reference for
researchers interested in exploring similar long-chain lead carboxylate compounds.

Introduction to Lead Acetate in Perovskite Solar Cell
Fabrication

The use of non-halide lead sources, particularly lead acetate (Pb(CHsCOO)2), has emerged as
a promising alternative to the commonly used lead halides (e.g., lead iodide) for the synthesis
of perovskite thin films.[1][2] Lead acetate offers several advantages, including its ability to
produce smooth, high-quality perovskite films with fewer defects.[1] The crystallization process
of the perovskite film can be more easily controlled, in part due to the facile removal of the
acetate byproduct during the annealing process.[2] This approach has been successfully used
to fabricate stable and efficient formamidinium-caesium mixed-cation perovskite solar cells,
demonstrating its potential for large-scale manufacturing.[1][2]
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Data Presentation

The use of lead acetate as a precursor has led to the fabrication of highly efficient and stable
perovskite solar cells. The performance metrics of these devices are summarized in the table

below.
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Experimental Protocols

The following protocols are based on methodologies reported for the fabrication of perovskite

solar cells using a lead acetate precursor.

Protocol 1: Preparation of Lead Acetate-Based
Perovskite Precursor Solution

This protocol describes the preparation of a precursor solution for formamidinium-caesium lead
perovskite films.

Materials:

Lead Acetate (Pb(OAC)2)

Formamidinium lodide (FAI)

Caesium lodide (Csl)

Ammonium lodide (NHal)

N,N-Dimethylformamide (DMF)
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e Dimethyl Sulfoxide (DMSO)
Procedure:

o Prepare the desired molar concentrations of Pb(OAc)z, FAI, Csl, and NHal in a mixed solvent
of DMF and DMSO. The exact ratios will depend on the target perovskite composition.

o Dissolve the precursor components in the solvent mixture by stirring at room temperature
until a clear solution is obtained.

« Filter the precursor solution through a 0.22 um PTFE syringe filter before use to remove any
particulate impurities.

Protocol 2: Fabrication of Perovskite Solar Cells via
Single-Step Blade Coating

This protocol details the fabrication of a planar perovskite solar cell using the lead acetate-
based precursor.

Equipment:

e Spin coater or blade coater
e Hotplate

o Thermal evaporator
Procedure:

e Substrate Preparation:

o Clean FTO-coated glass substrates sequentially in an ultrasonic bath with detergent,
deionized water, acetone, and isopropanol for 15 minutes each.

o Dry the substrates with a nitrogen gun and treat with UV-Ozone for 15 minutes prior to
depositing the subsequent layers.

o Deposition of Electron Transport Layer (ETL):
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o Deposit a compact layer of TiO2 onto the FTO substrate using a method such as spin
coating or spray pyrolysis, followed by annealing at an appropriate temperature.

o Perovskite Film Deposition (Blade Coating):
o This step should be performed in an ambient laboratory environment.[2]

o Dispense a controlled volume of the lead acetate-based perovskite precursor solution onto
the TiO2-coated substrate.

o Use a blade coater to spread the solution evenly across the substrate at a constant speed
to form a uniform wet film.

e Annealing:

o Transfer the substrate to a hotplate and anneal at a specific temperature and duration to
facilitate the removal of acetate and promote the crystallization of the perovskite film. The
use of NHa* as a volatile cation aids in driving off the acetate during this step.[2]

e Deposition of Hole Transport Layer (HTL):

o Deposit a layer of spiro-OMeTAD solution (containing additives like Li-TFSI and tBP) onto
the perovskite film via spin coating.

e Deposition of Metal Electrode:

o Finally, deposit a metal back contact (e.g., silver or gold) of approximately 80-100 nm
thickness via thermal evaporation to complete the device.

Visualizations
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Caption: Experimental workflow for perovskite solar cell fabrication.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 2. Efficient and stable formamidinium—caesium perovskite solar cells and modules from lead
acetate-based precursors - Energy & Environmental Science (RSC Publishing)
[pubs.rsc.org]

» 3. Improving the performance of lead acetate-based perovskite solar cells via solvent vapor
annealing - CrystEngComm (RSC Publishing) [pubs.rsc.org]

 To cite this document: BenchChem. [Application Notes and Protocols for Lead Carboxylates
in Perovskite Solar Cells]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15177139#lead-diundec-10-enoate-in-perovskite-
solar-cells]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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